Cas no 868974-21-4 (N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide)

N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide structure
868974-21-4 structure
Product Name:N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide
CAS No:868974-21-4
MF:C20H16N4O3S2
MW:424.496041297913
CID:5910604
PubChem ID:18561173
Update Time:2023-11-22

N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]naphthalene-2-carboxamide
    • N-{5-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide
    • AKOS024613206
    • F1838-1568
    • N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-naphthamide
    • 868974-21-4
    • N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide
    • Inchi: 1S/C20H16N4O3S2/c1-24(17-7-4-10-27-17)16(25)12-28-20-23-22-19(29-20)21-18(26)15-9-8-13-5-2-3-6-14(13)11-15/h2-11H,12H2,1H3,(H,21,22,26)
    • InChI Key: NSOKJTMMWCPVKZ-UHFFFAOYSA-N
    • SMILES: C1=C2C(C=CC=C2)=CC=C1C(NC1=NN=C(SCC(N(C2=CC=CO2)C)=O)S1)=O

Computed Properties

  • Exact Mass: 424.06638273g/mol
  • Monoisotopic Mass: 424.06638273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 151Ų

N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide Pricemore >>

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